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Compound of Interest

Compound Name: JNJ4796

Cat. No.: B15565123 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of

JNJ-42165279, a potent and selective fatty acid amide hydrolase (FAAH) inhibitor. The

following procedures are based on general laboratory safety protocols for handling potent

enzyme inhibitors and chemical compounds. It is imperative to consult the specific Safety Data

Sheet (SDS) for JNJ-42165279 and perform a thorough risk assessment before commencing

any work.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

JNJ-42165279 in a laboratory setting.[1][2][3][4][5]
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Equipment Specification Purpose

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

To protect eyes from splashes

of the compound in powder or

solution form.

Hand Protection Nitrile gloves.
To prevent skin contact with

the compound.

Body Protection A lab coat.
To protect skin and clothing

from contamination.

Respiratory Protection
A properly fitted respirator

(e.g., N95)

Recommended when handling

the powder form outside of a

fume hood to prevent

inhalation.

Operational Plan: Handling JNJ-42165279
JNJ-42165279 is typically supplied as a powder or in a dimethyl sulfoxide (DMSO) solution.

Adherence to standard operating procedures is crucial to ensure safety.

Handling the Powder Form
Preparation: All weighing and initial dilutions of the powdered compound should be

conducted in a certified chemical fume hood to minimize inhalation risk.

Engineering Controls: Use of a fume hood is the primary engineering control to prevent

exposure.

Personal Hygiene: After handling, wash hands thoroughly with soap and water. Avoid

touching your face, eyes, or other exposed skin with gloved hands.

Handling the DMSO Solution
Preparation: Solutions of JNJ-42165279 in DMSO should be prepared and handled in a well-

ventilated area, preferably within a fume hood.

Storage: Store the DMSO stock solution at -80°C for long-term stability.
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Cross-Contamination: Use dedicated pipette tips and other disposable labware to prevent

cross-contamination of stock solutions.

Disposal Plan
Proper disposal of JNJ-42165279 and its associated waste is critical to prevent environmental

contamination and ensure a safe laboratory environment.

Solid Waste
Empty Vials and Contaminated Labware: Dispose of empty vials, used pipette tips, and other

contaminated disposable labware in a designated chemical waste container.

Unused Powder: Unused or expired powdered JNJ-42165279 should be treated as chemical

waste and disposed of through your institution's hazardous waste management program.

Liquid Waste
DMSO Solutions: Unused or waste solutions of JNJ-42165279 in DMSO should be collected

in a clearly labeled, sealed waste container designated for organic solvent waste. Do not

pour DMSO solutions down the drain.

Aqueous Solutions: While JNJ-42165279 is sparingly soluble in water, any aqueous waste

containing the compound should be collected and disposed of as chemical waste.
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Caption: Workflow for the safe handling of JNJ-42165279 from preparation to disposal.

Logical Relationship Diagram
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Caption: Logical relationships between the researcher, protective measures, compound forms,

and disposal pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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